molecular formula C17H19BrO4 B8771157 2-Naphthalenecarboxylic acid, 8-bromo-4-methoxy-5-(1-methylethoxy)-, ethyl ester

2-Naphthalenecarboxylic acid, 8-bromo-4-methoxy-5-(1-methylethoxy)-, ethyl ester

Cat. No.: B8771157
M. Wt: 367.2 g/mol
InChI Key: FYNUQVOFNBVXGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Naphthalenecarboxylic acid, 8-bromo-4-methoxy-5-(1-methylethoxy)-, ethyl ester is a useful research compound. Its molecular formula is C17H19BrO4 and its molecular weight is 367.2 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H19BrO4

Molecular Weight

367.2 g/mol

IUPAC Name

ethyl 8-bromo-4-methoxy-5-propan-2-yloxynaphthalene-2-carboxylate

InChI

InChI=1S/C17H19BrO4/c1-5-21-17(19)11-8-12-13(18)6-7-14(22-10(2)3)16(12)15(9-11)20-4/h6-10H,5H2,1-4H3

InChI Key

FYNUQVOFNBVXGZ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC2=C(C=CC(=C2C(=C1)OC)OC(C)C)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 4.92 g (13.9 mmol) ethyl-8-bromo-4-hydroxy-5-isopropoxy-2-naphthoate in 150 mL acetone 4.80 g (34.8 mmol) K2CO3 and dropwise 4.90 g (38.7 mmol) dimethylsulfate at room temperature were added. Subsequently the reaction mixture was refluxed for 10 h and after that 60 mL of concentrated ammonia was added. Solvent was removed under vacuum and the residue was partitioned between water and dichloromethane. The combined organic phases were washed three times with 2N NaOH solution and two times with water. The organic phase was dried (MgSO4) and concentrated under vacuum. The residue was recrystallized from diethylether to give 5.00 g (99%) ethyl-8-bromo-5-isopropoxy-4-methoxy-2-naphthoate as colorless needles (m.p. 62° C.).
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4.92 g
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150 mL
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4.9 g
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60 mL
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solvent
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Synthesis routes and methods II

Procedure details

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